Cas no 6279-13-6 ( )

• Product Name: &nbsp
• CAS No: 6279-13-6
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• CID: 957908
• PubChem ID: 223495
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-[(2-bromophenyl)methyl]-2-methylphenol
• 4-(2-Brom-benzyl)-2-methyl-phenol
• 4-(2-bromobenzyl)-2-methylphenol
• 4-(2-bromo-benzyl)-2-methyl-phenol
• AC1L5CLQ
• AC1Q26E9
• AG-J-49058
• AR-1F5840
• CTK5B6053
• NSC11176
• 6279-13-6
• DTXSID30279065
• NSC-11176
•  

• Inchi： 1S/C14H13BrO/c1-10-8-11(6-7-14(10)16)9-12-4-2-3-5-13(12)15/h2-8,16H,9H2,1H3
• InChI Key： UYPPMWQLMDGLTG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC1C=CC(=C(C)C=1)O

Computed Properties

• Exact Mass: 276.01499
• Monoisotopic Mass: 276.014978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 4.5

Experimental Properties

• Density: 1.387
• Boiling Point: 381°C at 760 mmHg
• Flash Point: 184.2°C
• Refractive Index: 1.617
• PSA: 20.23